Cas no 33696-40-1 (2-(quinolin-2-yl)propan-2-ol)

2-(Quinolin-2-yl)propan-2-ol is a versatile quinoline-derived compound featuring a tertiary alcohol functional group. Its molecular structure, incorporating both a quinoline heterocycle and a hydroxyl-bearing carbon center, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential utility in the development of ligands, catalysts, and biologically active molecules due to its ability to participate in hydrogen bonding and coordinate with metals. Its sterically hindered alcohol group enhances stability while allowing for selective functionalization. The quinoline moiety further contributes to its applicability in medicinal chemistry, particularly in the design of antimalarial and anticancer agents. This compound is typically handled under inert conditions due to its sensitivity to oxidation.

2-(quinolin-2-yl)propan-2-ol structure

Product Name:2-(quinolin-2-yl)propan-2-ol

CAS No:33696-40-1

MF:C₁₂H₁₃NO

MW:187.237723112106

CID:6070356

PubChem ID:12271199

Update Time:2025-06-08

2-(quinolin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-Quinolinemethanol, α,α-dimethyl-
- 2-(Quinolin-2-yl)propan-2-ol
- 33696-40-1
- EN300-1830219
- 2-(quinolin-2-yl)propan-2-ol
- Inchi： 1S/C12H13NO/c1-12(2,14)11-8-7-9-5-3-4-6-10(9)13-11/h3-8,14H,1-2H3
- InChI Key： CLBGBMTXSMVRAF-UHFFFAOYSA-N
- SMILES： C(C1C=CC2C=CC=CC=2N=1)(O)(C)C

Computed Properties

Exact Mass: 187.099714038g/mol
Monoisotopic Mass: 187.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 33.1Å²

Experimental Properties

Density: 1.138±0.06 g/cm3(Predicted)
Melting Point: 64-65 °C(Solv: ligroine (8032-32-4))
Boiling Point: 120-125 °C(Press: 0.2-0.3 Torr)
pka: 14.43±0.29(Predicted)

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